Cas no 1553213-69-6 (6-Bromo-3-iodo-5-methylimidazo[1,2-a]pyridine)

• Product Name: 6-Bromo-3-iodo-5-methylimidazo[1,2-a]pyridine
• CAS No: 1553213-69-6
• MF: C₈H₆BrIN₂
• MW: 336.955112934113
• MDL: MFCD24199653
• CID: 4781826
• Update Time: 2025-11-02

6-Bromo-3-iodo-5-methylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• BrC=1C=CC=2N(C=1C)C(=CN=2)I
• 6-Bromo-3-iodo-5-methylimidazo[1,2-a]pyridine

• MDL： MFCD24199653
• Inchi： 1S/C8H6BrIN2/c1-5-6(9)2-3-8-11-4-7(10)12(5)8/h2-4H,1H3
• InChI Key： ZSTIVBYZPKCEDM-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C=CC(=C(C)N21)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• XLogP3: 3.5
• Topological Polar Surface Area: 17.3

Additional information on 6-Bromo-3-iodo-5-methylimidazo[1,2-a]pyridine

6-Bromo-3-iodo-5-methylimidazo[1,2-a]pyridine (CAS No. 1553213-69-6): A Versatile Building Block in Medicinal Chemistry

The imidazo[1,2-a]pyridine scaffold has emerged as a privileged structure in modern drug discovery, and 6-Bromo-3-iodo-5-methylimidazo[1,2-a]pyridine (CAS No. 1553213-69-6) represents a particularly valuable derivative in this chemical family. This heterocyclic compound, with its unique substitution pattern of bromine at position 6 and iodine at position 3, offers exceptional versatility for further functionalization through various cross-coupling reactions.

In recent years, the pharmaceutical industry has shown increasing interest in imidazo[1,2-a]pyridine derivatives, particularly for their potential in developing kinase inhibitors and antiviral agents. The presence of both bromo and iodo substituents in 6-Bromo-3-iodo-5-methylimidazo[1,2-a]pyridine makes it an ideal intermediate for parallel synthesis and structure-activity relationship (SAR) studies, addressing the growing demand for efficient drug discovery approaches.

The compound's molecular structure features a 5-methyl group that significantly influences its electronic properties and solubility characteristics. Researchers frequently search for information about halogenated imidazo[1,2-a]pyridines and their applications in medicinal chemistry, reflecting the current trend toward targeted drug design and fragment-based drug discovery.

From a synthetic perspective, 6-Bromo-3-iodo-5-methylimidazo[1,2-a]pyridine serves as a crucial building block for palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura and Sonogashira couplings. Its CAS number 1553213-69-6 has become increasingly important in chemical databases as more researchers investigate its potential in creating novel bioactive molecules.

The pharmaceutical applications of this compound are particularly noteworthy. Current research trends show growing interest in imidazo[1,2-a]pyridine-based kinase inhibitors, with many scientists exploring how modifications at the 3- and 6-positions affect biological activity. The presence of both bromine and iodine allows for sequential functionalization, making it valuable for creating diverse compound libraries.

In material science, derivatives of 6-Bromo-3-iodo-5-methylimidazo[1,2-a]pyridine have shown promise in organic electronic applications. The compound's rigid planar structure and halogen substituents make it suitable for developing organic semiconductors and light-emitting materials, aligning with the current focus on sustainable electronic materials.

The stability and storage conditions of CAS 1553213-69-6 are frequently searched topics, reflecting practical concerns in laboratory settings. Proper handling under inert atmosphere and protection from light are recommended to maintain the compound's integrity, especially given the reactivity of its iodo substituent.

Recent publications have highlighted the use of 6-Bromo-3-iodo-5-methylimidazo[1,2-a]pyridine in developing potential therapeutics for neurological disorders. The compound's ability to cross the blood-brain barrier when appropriately derivatized has generated significant interest in neuroscience research circles.

From a commercial availability standpoint, the demand for halogenated imidazo[1,2-a]pyridine derivatives has steadily increased, with CAS 1553213-69-6 appearing in more supplier catalogs. Pricing trends and bulk availability are common search queries, indicating its growing importance in pharmaceutical R&D.

The environmental fate and biodegradation of 6-Bromo-3-iodo-5-methylimidazo[1,2-a]pyridine have become topics of interest as regulatory requirements for new chemical entities become more stringent. Researchers are investigating its ecological impact as part of green chemistry initiatives.

In analytical chemistry, methods for characterizing and quantifying 6-Bromo-3-iodo-5-methylimidazo[1,2-a]pyridine have been refined, with HPLC and LC-MS techniques being most commonly employed. The compound's distinct UV absorption profile facilitates its detection and purity assessment.

The future outlook for imidazo[1,2-a]pyridine chemistry appears promising, with 6-Bromo-3-iodo-5-methylimidazo[1,2-a]pyridine positioned as a key intermediate. Its applications span from drug discovery to materials science, making it a compound of continuing interest across multiple scientific disciplines.